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Compound of Interest

Compound Name:
(S)-2-Amino-2-(3-

methoxyphenyl)ethanol

CAS No.: 1213016-49-9

Cat. No.: B2522383

Get Quote

Content Type: Technical Guide / Whitepaper Target Audience: Medicinal Chemists, Process

Development Scientists, and CMC Leads.

Executive Summary: The Strategic Value of the 3-
Methoxy Motif
In the landscape of chiral building blocks, 3-methoxy phenylglycinol (specifically (R)- or (S)-2-
amino-2-(3-methoxyphenyl)ethanol) occupies a critical niche. While unsubstituted

phenylglycinol is a staple chiral auxiliary, the 3-methoxy variant offers distinct electronic and

steric advantages.

For drug developers, this molecule serves two primary functions:

Pharmacophore Precursor: It provides the direct phenylethanolamine backbone essential for

adrenergic agonists (e.g., Phenylephrine analogues) and
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-blockers. The methoxy group acts as a robust "masked" hydroxyl, improving lipophilicity
(LogP) during synthesis before late-stage demethylation.

Tunable Chiral Auxiliary: In asymmetric synthesis, the electron-donating methoxy group (

) at the meta position alters the Lewis basicity of the amino alcohol, influencing the
diastereoselectivity of metal-mediated reactions compared to the unsubstituted parent.

This guide details the structural properties, validated synthetic routes, and quality control

protocols required to utilize this building block effectively.

Structural Architecture & Stereochemistry
Chemical Identity[1]

IUPAC Name: 2-amino-2-(3-methoxyphenyl)ethanol[1]

CAS Number: 763080-04-2 (R-isomer) | 1213016-49-9 (S-isomer)

Molecular Formula:

[1]

Molecular Weight: 167.21 g/mol

Electronic & Steric Considerations
The 3-methoxy substituent is not merely decorative; it fundamentally alters the reactivity profile:

Electronic Effect: The methoxy group exerts an inductive electron-withdrawing effect (-I) but

a mesomeric electron-donating effect (+M). At the meta position, the resonance effect is less

pronounced on the benzylic carbon than at the para position, but it still increases electron

density relative to the halogenated analogues.

Chelation Potential: In metal-catalyzed asymmetric induction, the methoxy oxygen can serve

as a secondary weak coordination site, potentially creating a "bidentate-like" environment

that rigidifies the transition state.

Strategic Synthesis: Validated Protocols
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We present two routes: a Scalable Chemical Route (via Strecker) for bulk preparation and a

Biocatalytic Route for high enantiomeric excess (ee) requirements.

Route A: The Modified Strecker-Reduction Workflow
(Chemical)
This is the industry-standard approach for generating the racemic amino acid followed by

resolution and reduction.

Step 1: Strecker Synthesis
Precursor: 3-Methoxybenzaldehyde.

Reagents:

,

, Methanol/Ammonia.

Mechanism: Formation of the aminonitrile followed by acid hydrolysis (

) yields 3-methoxyphenylglycine.

Step 2: Chemical Resolution
Resolving Agent: (+)-Tartaric acid or Camphorsulfonic acid (CSA).

Process: Formation of diastereomeric salts.[2] The 3-methoxy group often aids crystallization

kinetics compared to the unsubstituted variant.

Checkpoint: Recrystallize until constant optical rotation is achieved.

Step 3: Reduction to Amino Alcohol
Reagent:

(generated in situ borane) or

.

Protocol Note: The carboxylic acid is reduced to the primary alcohol.[3]
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Route B: Biocatalytic Kinetic Resolution (Green
Chemistry)
For applications requiring

ee, enzymatic resolution is superior.

Substrate: Racemic 3-methoxy phenylglycinol (or its ester).

Biocatalyst:Candida antarctica Lipase B (CAL-B).

Acyl Donor: Ethyl acetate or Vinyl acetate.

Mechanism: The lipase selectively acylates the (R)-enantiomer, leaving the (S)-alcohol free.

Separation: The resulting amide and free amine are easily separated via acid-base

extraction.

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthetic pathway from aldehyde precursor to chiral amino alcohol.[1][4]

Detailed Experimental Protocol: Reduction Step
This protocol focuses on the critical reduction of the amino acid to the alcohol, a step prone to

racemization if not controlled.

Safety Warning:

is pyrophoric. Perform under inert atmosphere (

or Ar).
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Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and addition

funnel. Flush with Argon.

Solvation: Charge flask with anhydrous THF (10 mL/g of substrate). Add

(2.5 equivalents) carefully at 0°C.

Addition: Add solid (R)-3-methoxyphenylglycine in small portions over 30 minutes. Crucial:

Maintain temperature

to prevent side reactions.

Reflux: Warm to room temperature, then reflux for 4–6 hours. Monitor via TLC (Eluent:

80:20:1).

Quench (Fieser Method): Cool to 0°C.

Add

mL

(where

= g of

).

Add

mL 15%

.

Add

mL

.

Isolation: Filter the granular precipitate. Dry the filtrate over
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and concentrate in vacuo.

Applications in Drug Discovery[3][6]
The "Masked Phenol" Strategy in Adrenergic Agonists
The 3-methoxy group is a strategic placeholder for the 3-hydroxyl group found in potent

adrenergic agonists like Phenylephrine and Etilefrine.

Why use the Methoxy form?

Stability: Phenols are prone to oxidation (quinones). The methoxy ether is oxidatively

stable during multi-step synthesis.

Lipophilicity: The methoxy group increases LogP, facilitating purification and handling in

organic solvents.

Deprotection: The final step involves demethylation using

or

, revealing the active pharmacophore.

Chiral Auxiliaries (Oxazolidinones)
Reacting 3-methoxy phenylglycinol with diethyl carbonate or phosgene equivalents yields 4-(3-

methoxyphenyl)-2-oxazolidinone.

Utility: These auxiliaries induce stereochemistry in alkylation and aldol reactions.

Advantage: The 3-methoxy group alters the crystallinity of the acylated derivatives, often

making diastereomer separation via crystallization easier than with the phenyl or benzyl

analogues.

Visualization: Drug Discovery Utility
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Pathway A: Adrenergic Agonists Pathway B: Chiral Auxiliary
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Figure 2: Divergent utility in pharmacophore synthesis vs. auxiliary design.

Analytical Characterization & Quality Control
To ensure the integrity of the chiral building block, the following specifications must be met.

Enantiomeric Purity (Chiral HPLC)
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose based).

Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

Detection: UV @ 220 nm (Absorption of the benzene ring).

Acceptance Criteria: ee
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.

Chemical Purity Data (Typical)
Parameter Specification Method

Appearance
White to off-white crystalline

solid
Visual

Melting Point 78–82°C (Varies by salt form) Capillary

NMR
3.80 (s, 3H,

), 6.8-7.3 (m, 4H, Ar-H)
/ 400 MHz

Specific Rotation
(

, 1M HCl)

Polarimetry

References
Myers, A. G., et al. (1997). Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis

of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones.

Journal of the American Chemical Society.[5] Link

Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active

Intermediates.[2] Angewandte Chemie International Edition. Link

Shaikh, A. A., et al. (2018). Chiral Separation of the Phenylglycinol Enantiomers by Stripping

Crystallization.[6] Crystal Growth & Design. Link

GuideChem. (2025). Compound Summary: 1-(3-methoxyphenyl)-2-aminoethanol.Link

ChemScene. (2024). Product Data: (R)-2-Amino-2-(3-methoxyphenyl)ethanol.[7]Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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